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Compound of Interest

Compound Name: Indium triiodide

Cat. No.: B076962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Indium triiodide (InI₃), a compound of significant interest in materials science and electronics,

serves as a critical precursor in the synthesis of various indium-based materials. This guide

provides a comprehensive overview of its synthesis, properties, and handling, with detailed

experimental protocols and data presented for easy reference.

Physicochemical Properties
Indium triiodide is a crystalline solid, with its appearance ranging from yellow to dark purple or

black. It is a hygroscopic material, meaning it readily absorbs moisture from the air.[1] Key

physical and chemical properties are summarized in the table below.
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Property Value

Chemical Formula InI₃

CAS Number 13510-35-5

Molecular Weight 495.53 g/mol

Appearance Yellow to dark purple/black crystalline solid

Melting Point 210 °C

Boiling Point 500 °C

Density 4.69 g/cm³

Solubility

Soluble in water, acids, chloroform, and

benzene.[2] Highly soluble in organic solvents.

[3]

Crystal Structure

Monoclinic at ambient pressure. A rhombohedral

polymorph can be synthesized under high

pressure.[4]

Crystallographic Data
Indium triiodide primarily exists in a monoclinic crystal structure at ambient pressure. A high-

pressure rhombohedral phase has also been synthesized and characterized. Detailed

crystallographic data for both polymorphs are presented below.

Table 2.1: Crystallographic Data for Monoclinic Indium Triiodide (Ambient Pressure)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.osti.gov/servlets/purl/2578220
https://datasheets.scbt.com/sc-257605.pdf
https://www.carlroth.com/medias/SDB-1L5K-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc4MDh8YXBwbGljYXRpb24vcGRmfGFERmxMMmhsTkM4NU1UY3dNemsyTkRFek9UZ3lMMU5FUWw4eFREVkxYMGRDWDBWT0xuQmtaZ3xmODUxMDY5ODcyNzM3ZDAwMWYzM2IzYTMzOTNjNjlhY2NjZmE4MzAwOGZiMWNlZmUxNzFiYTM1ZTI3MTYzNmY0
https://www.benchchem.com/product/b076962?utm_src=pdf-body
https://www.benchchem.com/product/b076962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a 9.837 Å

b 6.102 Å

c 12.195 Å

β 107.69°

Cell Volume 697.4 Å³

Table 2.2: Crystallographic Data for Rhombohedral Indium Triiodide (High Pressure)

Parameter Value

Crystal System Rhombohedral

Space Group R-3

a 7.217 Å

c 20.476 Å

Cell Volume 923.5 Å³

Synthesis of Indium Triiodide
The most common method for synthesizing indium triiodide is the direct reaction of elemental

indium with iodine.[3] Below are detailed protocols for two variations of this method.

Experimental Protocol: Direct Reaction in a Sealed Tube
This method involves the reaction of indium metal and iodine vapor in a sealed, evacuated

quartz tube.

Materials:
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Indium metal (In), 99.99% purity

Iodine (I₂), analytical grade

Quartz tube

Vacuum pump

Tube furnace

Procedure:

Place a stoichiometric amount of indium metal and iodine into a clean, dry quartz tube.

Evacuate the tube to a pressure of approximately 10⁻³ torr and seal it.

Place the sealed tube in a tube furnace.

Slowly heat the furnace to 200 °C over 2 hours.

Maintain the temperature at 200 °C for 24 hours to ensure the complete reaction.

After the reaction is complete, cool the furnace to room temperature.

The resulting indium triiodide can be purified by sublimation under vacuum.

Experimental Protocol: Microwave-Assisted Synthesis
This method utilizes microwave heating to accelerate the reaction between indium and iodine.

Materials:

Indium metal (In), 99.99% purity, 1g

Iodine (I₂), analytical grade, 3.316g

Quartz glass flask with a condenser collection tube

Vacuum pump
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Microwave oven

Procedure:

Mix the indium metal and iodine in the quartz glass flask.

Seal the flask and connect it to a vacuum pump. Evacuate to 80 kPa.

Place the sealed flask in a microwave oven.

Heat the mixture using the following temperature program:

Preheating: 20-90 °C for 2 minutes

Synthesis: 90-200 °C for 8 minutes

Sublimation purification: 200-250 °C for 10 minutes

During the sublimation phase, the purified yellow InI₃ will condense in the collection tube.

Experimental Workflows
The general workflow for the synthesis and purification of indium triiodide can be visualized

as follows:

Indium (In) +
Iodine (I₂)

Direct Reaction
(Sealed Tube or Microwave) Crude Indium Triiodide Sublimation

under Vacuum Pure Indium Triiodide Characterization
(XRD, etc.)

Click to download full resolution via product page

General workflow for the synthesis and purification of Indium Triiodide.

Health and Safety Information
Indium triiodide is considered a hazardous substance and should be handled with appropriate

safety precautions.[3]
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Hazards: Causes skin irritation and may cause an allergic skin reaction. It is suspected of

damaging fertility or the unborn child.

Handling: Use in a well-ventilated area, preferably in a fume hood. Wear protective gloves,

clothing, and eye/face protection. Avoid breathing dust.

First Aid:

Skin Contact: Wash with plenty of soap and water. If irritation or a rash occurs, seek

medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Inhalation: Move the person to fresh air.

Ingestion: Rinse mouth with water. Seek medical attention.

Applications
Indium triiodide is a key material in the electronics industry. Its primary applications include:

Semiconductor Manufacturing: It is used as a precursor for the production of indium-based

semiconductors.[5]

Optoelectronic Devices: InI₃ is utilized in the fabrication of thin-film transistors and other

optoelectronic components.[3]

Chemical Synthesis: It serves as a catalyst in various organic reactions.[6]

Logical Relationships in Synthesis
The synthesis of indium triiodide is governed by the stoichiometry of the reactants and the

reaction conditions. The direct combination of indium and iodine is a redox reaction where

indium is oxidized and iodine is reduced.
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Reactants

Product

Indium (In)
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Indium Triiodide (InI₃)
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Oxidation
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Redox relationships in the synthesis of Indium Triiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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